Cas no 2138056-01-4 (2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid)

• Product Name: 2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid
• CAS No: 2138056-01-4
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 6055767
• PubChem ID: 165496596
• Update Time: 2025-07-18

2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid
• 2138056-01-4
• EN300-1139526
• 2,2-difluoro-2-{[1,2,4]triazolo[1,5-a]pyrazin-5-yl}acetic acid

• Inchi： 1S/C7H4F2N4O2/c8-7(9,6(14)15)4-1-10-2-5-11-3-12-13(4)5/h1-3H,(H,14,15)
• InChI Key： WRCKGDFGZSWUEB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=CN=CC2=NC=NN12)F

Computed Properties

• Exact Mass: 214.03023171g/mol
• Monoisotopic Mass: 214.03023171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.4Ų

Additional information on 2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid

Introduction to 2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid (CAS No. 2138056-01-4) in Modern Chemical Research

2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid, identified by its CAS number 2138056-01-4, represents a significant compound in the realm of medicinal chemistry and pharmacological research. This heterocyclic derivative has garnered attention due to its unique structural features and potential biological activities. The presence of both fluorine and triazoloapyrazine moieties in its molecular framework suggests a high degree of versatility, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

The compound’s structure consists of a central acetic acid moiety substituted with a 1,2,4-triazolo[1,5-a]pyrazine ring system at the 2-position. This arrangement introduces multiple sites for functionalization and interaction with biological targets. The incorporation of fluorine atoms is particularly noteworthy, as fluorine’s electronic properties can modulate metabolic stability and binding affinity in drug molecules. Such modifications are increasingly recognized as pivotal in optimizing pharmacokinetic profiles and enhancing therapeutic efficacy.

In recent years, the field of heterocyclic chemistry has seen remarkable advancements, particularly in the synthesis and application of triazoloapyrazine derivatives. These compounds have been extensively studied for their potential roles as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific scaffold of 1,2,4-triazolo[1,5-a]pyrazine has demonstrated promising interactions with enzymes and receptors involved in critical biological pathways. For instance, studies have highlighted its utility in targeting Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs), which are implicated in various inflammatory and autoimmune disorders.

The acetic acid moiety in 2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid further enhances its potential as a pharmacophore. Acetic acid derivatives are well-documented for their role as protease inhibitors and have been successfully incorporated into numerous FDA-approved drugs. The fluorinated version of this moiety may improve solubility and binding affinity while reducing susceptibility to degradation by metabolic enzymes such as cytochrome P450 (CYP450) enzymes. This characteristic is particularly valuable in designing drugs with prolonged half-lives and reduced off-target effects.

Recent computational studies have shed light on the binding interactions of this compound with biological targets. Molecular docking simulations suggest that the triazoloapyrazine ring can effectively engage with hydrophobic pockets in protein active sites, while the fluorinated acetic acid group provides additional hydrogen bonding opportunities. Such insights have guided synthetic modifications aimed at enhancing binding affinities and selectivity. For example, replacing hydrogen atoms on the triazoloapyrazine ring with halogen atoms has been shown to improve interactions with certain kinase domains.

The synthesis of 2,2-difluoro-2-{1,2,4triazolo1,5-apyrazin-5-yl}acetic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the triazoloapyrazine core efficiently. The introduction of fluorine atoms has been achieved through nucleophilic aromatic substitution (SNAr) or metal-catalyzed fluorination reactions. These synthetic strategies highlight the compound’s complexity but also underscore its feasibility for large-scale production if required for preclinical or clinical studies.

In parallel with structural investigations, pharmacological evaluations have been conducted to assess the biological activity of CAS No. 2138056-01-4. Preliminary in vitro assays have demonstrated inhibitory effects on several kinases relevant to cancer biology. Notably, the compound has shown potential as an inhibitor of JAK3 and Tyrosine Kinase 2 (TYK2), which are implicated in cytokine signaling pathways associated with inflammation and immune responses. Such findings align with the growing interest in kinase inhibition as a therapeutic strategy for chronic inflammatory diseases.

The impact of fluorination on pharmacological properties cannot be overstated. Fluorinated acetic acid derivatives often exhibit improved bioavailability due to enhanced lipophilicity and metabolic stability. This has been observed in related compounds where fluorination has led to increased oral bioavailability by preventing rapid hydrolysis or conjugation with glucuronic acid or sulfate groups. In the context of CAS No 2138056-01-4, these properties may translate into better therapeutic outcomes when administered orally or intravenously.

Future directions for research on this compound include exploring its mechanism of action at a molecular level through crystallographic studies or cryo-electron microscopy (Cryo-EM). Understanding how it interacts with target proteins at an atomic resolution could provide critical insights into its efficacy and potential side effects. Additionally, formulation studies may be undertaken to optimize delivery systems for clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel scaffolds like CAS No 2138056-01-4. Predictive models trained on large datasets have identified similar compounds with enhanced biological activity based on structural features such as fluorinated acetic acids or triazoloapyrazine moieties. These computational tools complement traditional high-throughput screening methods by enabling rapid virtual screening before experimental validation becomes necessary.

In conclusion,CAS No 2138056-01-4, corresponding to 2, fluoro-D-fluoro-D-fluoro-D-fluoro-D, strong > u >a c e t i c a c i d, represents a promising lead in medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis challenges are offset by its potential therapeutic applications across multiple disease areas including cancer biology and inflammatory disorders.